Cas no 78605-10-4 (6-Phenyl-5H-pyrrolo2,3-Bpyrazine)

• Product Name: 6-Phenyl-5H-pyrrolo2,3-Bpyrazine
• CAS No: 78605-10-4
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD01312547
• CID: 60011
• PubChem ID: 339916
• Update Time: 2025-08-05

6-Phenyl-5H-pyrrolo2,3-Bpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4,7-diazaindole
• 5H-Pyrrolo[2,3-b]pyrazine, 6-phenyl-
• 6-phenyl-5H-pyrrolo[2,3-b]pyrazine
• 2-Phenyl<1H>pyrrolo<2,3-b>pyrazine
• 6-phenyl[1H]pyrrolo[2,3-b]pyrazine
• 6-phenyl[5H]pyrrolo[2,3-b]pyrazine
• 6-phenylpyrrolo[2,3-b]pyrazine
• SCHEMBL490933
• AKOS006278957
• FS-3293
• BDBM7341
• 78605-10-4
• MFCD01312547
• NSC-368287
• CHEMBL305901
• T5JSW5LGX8
• DTXSID70321037
• FT-0646556
• BDBM50474966
• NSC368287
• 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 5
• 4H-Pyrrolo[2,3-b]pyrazine, 6-phenyl-
• A865002
• ONJMAXYFHBVNTH-UHFFFAOYSA-N
• 6-Phenyl-5H-pyrrolo2,3-Bpyrazine

• MDL： MFCD01312547
• Inchi： 1S/C12H9N3/c1-2-4-9(5-3-1)10-8-11-12(15-10)14-7-6-13-11/h1-8H,(H,14,15)
• InChI Key： ONJMAXYFHBVNTH-UHFFFAOYSA-N
• SMILES： N1C2C(C=C1C1C=CC=CC=1)=NC=CN=2

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.62490